Cas no 1807063-10-0 (Ethyl 3-cyano-2-hydroxy-6-methylphenylacetate)

• Product Name: Ethyl 3-cyano-2-hydroxy-6-methylphenylacetate
• CAS No: 1807063-10-0
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5003975
• Update Time: 2025-06-14

Ethyl 3-cyano-2-hydroxy-6-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-hydroxy-6-methylphenylacetate

• Inchi： 1S/C12H13NO3/c1-3-16-11(14)6-10-8(2)4-5-9(7-13)12(10)15/h4-5,15H,3,6H2,1-2H3
• InChI Key： BSTZXYXNRANWPM-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(=C(C#N)C=CC=1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 2.4
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-cyano-2-hydroxy-6-methylphenylacetate

Comprehensive Overview of Ethyl 3-cyano-2-hydroxy-6-methylphenylacetate (CAS No. 1807063-10-0)

Ethyl 3-cyano-2-hydroxy-6-methylphenylacetate (CAS No. 1807063-10-0) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a cyano group, hydroxy group, and ester functionality, makes it a versatile building block for designing bioactive molecules. With the growing demand for precision chemistry in drug discovery, this compound has garnered significant attention for its potential applications in kinase inhibitor development and antimicrobial agents.

The compound’s CAS number 1807063-10-0 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in supply chains. Researchers often search for "Ethyl 3-cyano-2-hydroxy-6-methylphenylacetate synthesis" or "1807063-10-0 applications" to explore its synthetic pathways and industrial relevance. Recent trends highlight its role in green chemistry initiatives, where its moderate reactivity and stability align with sustainable manufacturing practices. Additionally, its methylphenylacetate backbone is frequently studied in structure-activity relationship (SAR) analyses for optimizing drug efficacy.

In the context of AI-driven drug discovery, Ethyl 3-cyano-2-hydroxy-6-methylphenylacetate is increasingly referenced in computational models predicting molecular interactions. Keywords like "cyano-hydroxy ester derivatives" and "6-methylphenylacetate analogs" are commonly queried in scientific literature, reflecting its niche yet expanding relevance. The compound’s solubility and thermal stability profiles are also critical for formulators developing high-performance coatings or specialty polymers.

From a commercial perspective, suppliers emphasize its high purity grades (≥98%) to meet stringent Good Manufacturing Practice (GMP) standards. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its quality, addressing concerns like "how to characterize Ethyl 3-cyano-2-hydroxy-6-methylphenylacetate" among quality control professionals. Furthermore, its low toxicity profile, as indicated by preliminary in vitro studies, positions it favorably for biocompatible material applications.

Emerging discussions in life sciences forums often link this compound to neuroprotective and anti-inflammatory research, driven by its structural similarity to known pharmacophores. Searches for "1807063-10-0 safety data" or "cyanoester derivatives in medicine" underscore its dual role as a research tool and a potential therapeutic precursor. As industries pivot toward custom synthesis solutions, Ethyl 3-cyano-2-hydroxy-6-methylphenylacetate exemplifies how niche chemicals can bridge gaps between academic innovation and industrial scalability.

In summary, Ethyl 3-cyano-2-hydroxy-6-methylphenylacetate (CAS No. 1807063-10-0) represents a convergence of multidisciplinary applications, from pharmaceuticals to advanced materials. Its optimized synthesis, safety profile, and adaptability to computational modeling ensure its prominence in contemporary chemical research, answering both industrial and academic inquiries with robust scientific grounding.